(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
139427-57-9
VCID:
VC0196159
InChI:
InChI=1S/C16H20N2O7/c1-17-9(4-5-10(17)19)8-3-2-6-18(7-8)15-13(22)11(20)12(21)14(25-15)16(23)24/h2-3,6-7,9,11-15,20-22H,4-5H2,1H3
SMILES:
CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula:
C16H20N2O7
Molecular Weight:
352.34 g/mol
(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
CAS No.: 139427-57-9
VCID: VC0196159
Molecular Formula: C16H20N2O7
Molecular Weight: 352.34 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
![(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate - 139427-57-9](/images/no_structure.jpg)
| CAS No. | 139427-57-9 |
|---|---|
| Product Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate |
| Molecular Formula | C16H20N2O7 |
| Molecular Weight | 352.34 g/mol |
| IUPAC Name | 3,4,5-trihydroxy-6-[3-(1-methyl-5-oxopyrrolidin-2-yl)pyridin-1-ium-1-yl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C16H20N2O7/c1-17-9(4-5-10(17)19)8-3-2-6-18(7-8)15-13(22)11(20)12(21)14(25-15)16(23)24/h2-3,6-7,9,11-15,20-22H,4-5H2,1H3 |
| Standard InChIKey | XWZCZWKUGIQPJD-UHFFFAOYSA-N |
| SMILES | CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
| Canonical SMILES | CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | 1-β-D-Glucopyranuronosyl-3-[(2S)-1-methyl-5-oxo-2-pyrrolidinyl]pyridinium Inner Salt; Cotinine-N-glucuronide |
| PubChem Compound | 3398121 |
| Last Modified | Apr 15 2024 |
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